Cas no 946578-32-1 (6-(difluoromethyl)pyridine-3-carbaldehyde)

• Product Name: 6-(difluoromethyl)pyridine-3-carbaldehyde
• CAS No: 946578-32-1
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 1122717
• PubChem ID: 21698353
• Update Time: 2025-06-13

6-(difluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-3-Pyridinecarboxaldehyde
• 6-(difluoromethyl)pyridine-3-carbaldehyde
• 6-(DIFLUOROMETHYL)NICOTINALDEHYDE
• AB74731
• 2-(Difluoromethyl)pyridine-5-carboxaldehyde
• 946578-32-1
• E72882
• CS-0158906
• UBMKXPLMFMGIMS-UHFFFAOYSA-N
• SCHEMBL475367
• EN300-212321
• Z1255438049
• DB-140257
• MFCD18256103

• Inchi： 1S/C7H5F2NO/c8-7(9)6-2-1-5(4-11)3-10-6/h1-4,7H
• InChI Key： UBMKXPLMFMGIMS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=CN=1)F

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-(difluoromethyl)pyridine-3-carbaldehyde

Comprehensive Overview of 6-(Difluoromethyl)pyridine-3-carbaldehyde (CAS No. 946578-32-1)

6-(Difluoromethyl)pyridine-3-carbaldehyde (CAS No. 946578-32-1) is a high-value fluorinated pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl group and aldehyde functionality, serves as a versatile building block for synthesizing complex molecules. Its unique structure enables applications in drug discovery, material science, and specialty chemicals, aligning with the growing demand for fluorine-containing compounds in modern industries.

The rise of sustainable chemistry and green synthesis has amplified interest in 6-(difluoromethyl)pyridine-3-carbaldehyde. Researchers frequently explore its role in catalysis and low-waste processes, addressing global concerns about environmental impact. Its pyridine core and electrophilic aldehyde group make it a key intermediate for C–H functionalization and cross-coupling reactions, topics dominating recent scientific literature.

In pharmaceutical contexts, CAS No. 946578-32-1 is pivotal for designing bioactive molecules. The difluoromethyl moiety enhances metabolic stability and lipophilicity, properties critical for optimizing drug candidates. This aligns with trending searches like "fluorine in drug design" and "pyridine-based pharmaceuticals," reflecting industry priorities. Computational studies also highlight its potential in fragment-based drug discovery, a hotspot in AI-driven research.

Agrochemical applications leverage 6-(difluoromethyl)pyridine-3-carbaldehyde to develop next-generation pesticides with improved selectivity. The compound’s reactivity supports the synthesis of heterocyclic scaffolds, addressing the demand for eco-friendly crop protection solutions. Queries such as "fluorinated agrochemicals" and "pyridine derivatives in agriculture" underscore its relevance in this sector.

From a synthetic perspective, CAS No. 946578-32-1 exemplifies innovations in regioselective functionalization. Advanced techniques like flow chemistry and photocatalysis are being applied to its production, resonating with searches for "scalable heterocycle synthesis." Its stability under diverse conditions further supports industrial-scale applications.

Quality control of 6-(difluoromethyl)pyridine-3-carbaldehyde relies on HPLC, NMR, and mass spectrometry, ensuring compliance with stringent regulatory standards. Analytical data for this compound frequently appear in discussions about "purity in fine chemicals" and "spectroscopic characterization," reflecting its importance in QC workflows.

In material science, the compound’s electron-deficient pyridine ring facilitates the design of organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications tie into trending topics like "advanced functional materials" and "MOF-based sensors," highlighting its interdisciplinary utility.

Safety protocols for handling 6-(difluoromethyl)pyridine-3-carbaldehyde emphasize standard lab practices, avoiding risks associated with reactive aldehydes. This aligns with frequent searches for "safe handling of aldehydes" and "chemical storage guidelines," ensuring user awareness.

Market analyses project growth for fluorinated pyridine derivatives, driven by demand in life sciences and electronics. CAS No. 946578-32-1 exemplifies this trend, with suppliers increasingly offering custom synthesis services—a response to queries like "bulk fluorochemical suppliers."

In summary, 6-(difluoromethyl)pyridine-3-carbaldehyde (CAS No. 946578-32-1) represents a convergence of synthetic versatility, industrial applicability, and scientific innovation. Its integration into cutting-edge research ensures sustained relevance across multiple high-growth sectors.